Cas no 1805197-15-2 (2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid
• CAS No: 1805197-15-2
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4895484
• Update Time: 2025-06-14

2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid

• Inchi： 1S/C9H7ClF2INO2/c10-2-6-4(1-7(15)16)8(9(11)12)5(13)3-14-6/h3,9H,1-2H2,(H,15,16)
• InChI Key： CSQMBCPZBVJVIE-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CCl)C(CC(=O)O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid

Comprehensive Overview of 2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1805197-15-2)

2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and iodopyridine moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and development, particularly in targeting enzyme inhibition and modulating biological pathways.

The compound’s CAS No. 1805197-15-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its molecular structure combines a pyridine core with functional groups that enhance reactivity and selectivity, making it a focus of modern synthetic chemistry. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such compounds, as they align with the demand for sustainable and efficient synthetic routes.

One of the most searched questions related to this compound is: "What are the applications of 2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid in medicinal chemistry?" Studies suggest its utility in developing small-molecule inhibitors and fluorinated pharmaceuticals, leveraging the difluoromethyl group’s metabolic stability. Additionally, its iodopyridine moiety enables cross-coupling reactions, a cornerstone of modern catalysis research.

From an industrial perspective, the compound’s synthesis and scalability are topics of high interest. Optimizing its production involves addressing challenges like regioselectivity and halogen exchange, which are frequently discussed in academic and patent literature. The rise of high-throughput screening and computational chemistry has also spurred demand for such building blocks, as they accelerate the discovery of novel therapeutics.

Environmental and safety considerations are another hotspot. While the compound is not classified as hazardous, its handling requires adherence to standard laboratory protocols. Researchers often inquire about storage conditions and compatibility with other reagents, reflecting the growing emphasis on lab safety and sustainable practices. Regulatory frameworks like REACH and GMP further underscore the need for precise documentation and quality control.

In summary, 2-(Chloromethyl)-4-(difluoromethyl)-5-iodopyridine-3-acetic acid (CAS No. 1805197-15-2) exemplifies the intersection of innovation and practicality in chemical research. Its versatility in drug development, coupled with its relevance to cutting-edge technologies like AI-assisted synthesis, positions it as a compound of enduring significance. As the scientific community continues to explore its potential, this molecule remains a key player in advancing both theoretical and applied chemistry.